BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Toxicological Data for
2,2,4-Trimethylheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for
2,2 4-trimethylheptane. A comprehensive literature search has revealed a significant scarcity
of specific toxicological studies for this compound. Much of the information available is based
on general classifications of related aliphatic hydrocarbons or is qualitative in nature.
Quantitative data, detailed experimental protocols, and specific mechanisms of action,
including signaling pathways, are largely unavailable in the public domain.

Overview and Physicochemical Properties

2,2,4-Trimethylheptane is a branched-chain aliphatic hydrocarbon.[1] It is a volatile organic
compound with a strong odor and is found in the environment as a component of gasoline and
cigarette smoke.[2] Its primary use in a research setting is as a modeling or calibration
standard.[2]

Table 1: Physicochemical Properties of 2,2,4-Trimethylheptane
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Property Value Reference
CAS Number 14720-74-2 [3114]
Molecular Formula C10H22 [4]
Molecular Weight 142.28 g/mol [2]

Boiling Point 148.30 °C @ 760.00 mm Hg [3]

Flash Point 37.2 °C (99.0 °F) (estimated) [3]

1.118 mg/L @ 25 °C

Water Solubility (estimated)
estimate

[3]

logP (o/w) 5.392 (estimated)

[3]

Toxicological Data Summary

Specific quantitative toxicological data for 2,2,4-trimethylheptane, such as LD50 (median

lethal dose) or LC50 (median lethal concentration), are not readily available in the reviewed

literature. The safety information from various sources indicates that the oral, dermal, and

inhalation toxicity have not been determined.[3]

Table 2: Summary of Available Toxicological Information for 2,2,4-Trimethylheptane
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Toxicological Endpoint

Finding

Source Classification

Acute Oral Toxicity

Not determined

The Good Scents Company[3]

Acute Dermal Toxicity

Not determined

The Good Scents Company[3]

Acute Inhalation Toxicity

Not determined

The Good Scents Company[3]

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin

Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity
(Single Exposure)

No data available

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

Aspiration Hazard

Expected to be an aspiration
hazard based on properties of

similar hydrocarbons

General knowledge of aliphatic

hydrocarbons

Neurotoxicity

Classified as a potential

neurotoxin

Haz-Map[5]

General Toxicological Profile of Related Branched-

Chain Alkanes

In the absence of specific data for 2,2,4-trimethylheptane, information on the toxicological

profile of similar C10-C20 branched alkanes and other aliphatic hydrocarbons can provide a

general indication of potential hazards. It is crucial to note that these are general classifications
and may not be directly applicable to 2,2,4-trimethylheptane.
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Branched-chain alkanes in the C8-C18 range are generally considered to have low acute oral
and dermal toxicity.[6] However, they can cause slight skin and eye irritation.[6] A significant
hazard associated with these liquid hydrocarbons is aspiration, meaning that if swallowed, they
can enter the lungs and cause severe damage.[6][7] Repeated exposure may lead to skin
dryness and cracking.[7][8]

Inhalation of vapors of C6 to C10 alkanes can lead to their distribution in various organs,
including the brain, liver, kidneys, and fat.[9] High concentrations of aliphatic hydrocarbon
vapors can cause central nervous system (CNS) effects, such as dizziness and incoordination.
[10]

The Haz-Map database classifies 2,2,4-trimethylheptane as a neurotoxin, likely based on its
inclusion in the "Aliphatics, Saturated (5] For further information on the potential neurotoxicity,
the database suggests referring to the data for n-Decane.[5]

Experimental Protocols

A thorough search of the scientific literature did not yield any specific experimental protocols for
toxicological studies conducted on 2,2,4-trimethylheptane.

Signaling Pathways and Mechanistic Data

There is no information available in the reviewed literature regarding the signaling pathways or
specific molecular mechanisms of toxicity for 2,2,4-trimethylheptane.

Mandatory Visualizations: Data Gaps

The core requirement for creating diagrams of signaling pathways, experimental workflows, or
logical relationships using Graphviz (DOT language) cannot be fulfilled due to the profound lack
of experimental data and mechanistic studies for 2,2,4-trimethylheptane in the public domain.
The absence of this foundational information makes it impossible to generate the requested
visualizations.

Conclusion

The available toxicological data for 2,2,4-trimethylheptane is exceptionally limited. While it is
classified as a potential neurotoxin and is expected to pose an aspiration hazard similar to
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other branched-chain alkanes, specific quantitative data on its toxicity is nonexistent in publicly
accessible scientific literature. There is a clear need for empirical studies to determine the
acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity of this
compound to conduct a thorough risk assessment. Researchers and professionals in drug
development should handle this compound with caution, adhering to safety protocols for
volatile organic compounds and potential neurotoxins, and be aware of the significant data
gaps in its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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